Cas no 61144-80-7 (Benzene, 1,3-dimethyl-2-propoxy-)

• Product Name: Benzene, 1,3-dimethyl-2-propoxy-
• CAS No: 61144-80-7
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 490828
• PubChem ID: 579040
• Update Time: 2025-04-19

Benzene, 1,3-dimethyl-2-propoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-dimethyl-2-propoxy-
• 1,3-dimethyl-2-propoxybenzene
• SCHEMBL1991553
• DTXSID40342153
• ORWYJYFTKGSHEU-UHFFFAOYSA-N
• 1,3-Dimethyl-2-propoxybenzene #
• 2,6-dimethylphenyl n-propyl ether
• AKOS017269299
• 61144-80-7

• Inchi： 1S/C11H16O/c1-4-8-12-11-9(2)6-5-7-10(11)3/h5-7H,4,8H2,1-3H3
• InChI Key： ORWYJYFTKGSHEU-UHFFFAOYSA-N
• SMILES： O(CCC)C1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 164.12018
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers